Cas no 1033844-94-8 (4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl)-)

• Product Name: 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl)-
• CAS No: 1033844-94-8
• MF: C₇H₁₄N₆
• MW: 182.226259708405
• CID: 5156557
• Update Time: 2025-08-02

4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl)-

• Inchi： 1S/C7H14N6/c1-12-7(9-10-11-12)13-4-2-6(8)3-5-13/h6H,2-5,8H2,1H3
• InChI Key： DKDYYZLEFADZGZ-UHFFFAOYSA-N
• SMILES： N1(C2N(C)N=NN=2)CCC(N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl)-

Introduction to 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl) (CAS No. 1033844-94-8)

4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl), with the CAS number 1033844-94-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is known for its potential applications in the development of novel therapeutic agents, particularly in the treatment of various diseases and conditions. The unique structural features of this molecule, including the piperidine and tetrazole moieties, contribute to its biological activity and pharmacological properties.

The piperidine ring is a common structural element in many bioactive compounds due to its ability to enhance solubility and metabolic stability. The 1-methyl-1H-tetrazol-5-yl substituent, on the other hand, is known for its ability to improve the binding affinity and selectivity of molecules towards specific biological targets. These features make 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl) a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl) exhibit potent anti-inflammatory properties. These derivatives have been found to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl) has also shown promise in the treatment of neurological disorders. Studies conducted by researchers at the University of California have demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can help alleviate symptoms associated with conditions such as depression and Parkinson's disease.

The pharmacokinetic properties of 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl) have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its intended target site in sufficient concentrations and remains active for an appropriate duration.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl)-based drugs. Preliminary results from Phase I trials have indicated that these compounds are well-tolerated by patients and show promising therapeutic effects. Further studies are needed to fully understand the potential benefits and risks associated with these drugs.

In conclusion, 4-Piperidinamine, 1-(1-methyl-1H-tetrazol-5-yl) (CAS No. 1033844-94-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.